BENGHE Foundational & Exploratory

Check Availability & Pricing

downstream signaling pathways affected by
BRD9 degradation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BRD9 Degrader-2

Cat. No.: B15540940

Mechanism of Action: PROTAC-Mediated BRD9
Degradation

BRD9 degradation is most effectively achieved using heterobifunctional molecules known as
PROTACSs. These molecules simultaneously bind to BRD9 and an E3 ubiquitin ligase, such as
Cereblon (CRBN). This induced proximity forms a ternary complex, leading to the ubiquitination
of BRD9, which marks it for subsequent degradation by the 26S proteasome. This approach
eliminates both the scaffolding and bromodomain-reader functions of BRD9, often resulting in a
more profound biological effect than simple inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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